Cas no 75-21-8 (Ethylene Oxide)

Ethylene Oxide Properties

Names and Identifiers

• Ethylene Oxide
• 1,2-epoxyethane
• Alpha,beta-oxidoethane
• amprolene
• anprolene
• anproline
• Dihydrooxirene
• dimethylene oxide
• E.O.
• Epoxyethane
• Ethene oxide
• Ethox
• merpol
• oxacyclopropane
• Oxane
• oxidoethane
• oxirane
• oxyfume
• Ethylene oxide solution
• C2H4O
• ETO
• Oxiraan
• Oxiran
• T-Gas
• 1,2-epoxyaethane
• aethylenoxid
• Ciba-Geigy 9138
• Mirror Ox
• Oxirene, dihydro-
• Oxyfume 12
• Oxyfume 2002
• Epoxy ethane
• 12/88
• Etylenu tlenek [Polish]
• 1,2-Epoxyaethan
• ENT-26263
• Etilene (ossido di)
• FEMA No. 2433
• Sterilizing gas ethylene oxide 100%
• E0689
• ETHYLENE OXIDE [IARC]
• JJH7GNN18P
• Ethylene oxide, or ethlene oxide with nitrogen up to a total pressure of 1Mpa (10 bar) at 50 degrees C
• Ethylene oxide, or ethlene oxide with nitrogen up to a total pressure of 1Mpa (10 bar) at 50 degrees C [UN1040] [Poison gas]
• Oxide, Ethylene
• Ethylene Oxide 1000 microg/mL in Triacetin
• Oxiranyl
• c0527
• Ethylene oxide 10000 microg/mL in Dimethylsulfoxide
• Etylenu tlenek
• UN 1040
• HSDB 170
• E0647
• AI3-26263
• 1,2-Epoxyaethan [German]
• Rcra waste number U115
• E0690
• E0692
• ethyleneoxide
• ETHYLENE OXIDE [FHFI]
• NCI-C50088
• ETHYLENE OXIDE (MART.)
• Ethylene oxide, purum, >=99.8%
• ethyleneoxy
• ETHYLENE OXIDE [MI]
• E0693
• AKOS009031564
• Q407473
• monooxirane
• ETHYLENE OXIDE [WHO-DD]
• EPA Pesticide Chemical Code 042301
• CHEBI:27561
• Caswell No. 443
• UN1040
• Fema no 2433
• Ethylene oxide, >=99.9%
• Ethylene oxide, >=99.5%
• DTXCID60600
• epoxide or oxirane
• ALPHA, BETA-OXIDOETHANE
• MFCD00014482
• Epitope ID:116215
• ETHYLENE OXIDE [MART.]
• EC 200-849-9
• UNII-JJH7GNN18P
• ETHYLENE OXIDE [HSDB]
• 1,2-Epoxy ethane
• Ethyleenoxide [Dutch]
• C06548
• Caswell no 443
• ETHYLENE OXIDE (IARC)
• EINECS 200-849-9
• 75-21-8
• DTXSID0020600
• Etilene (ossido di) [Italian]
• Qazi-ketcham
• CCRIS 297
• .alpha.,.beta.-Oxidoethane
• Oxirane; Ethylene oxide
• Ethylene (oxyde d') [French]
• Ethyleenoxide
• ethylene-oxide
• CHEMBL1743219
• NS00005032
• Ethylene (oxyde d')
• Oxiraan [Dutch]
• ethylenoxide
• RCRA waste no. U115
• oxyde d'ethylene
• USEPA/OPP Pesticide Code: 042301
• E O
• Ethylene oxide 50000 microg/mL in Dichloromethane
• D03474
• Aethylenoxid [German]
• InChI=1/C2H4O/c1-2-3-1/h1-2H
• Oxiranyl radical
• Ethylene oxide Solution in Toluene, 1000ug/mL
• 1ST10755-1000T
• DTXSID30185475
• +Expand

• MDL： MFCD00014482
• InChIKey： IAYPIBMASNFSPL-UHFFFAOYSA-N
• Inchi： 1S/C2H4O/c1-2-3-1/h1-2H2
• SMILES： C1CO1

Computed Properties

• Exact Mass: 44.02620
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 44.026215
• Heavy Atom Count: 3
• Complexity: 10.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 12.5

Experimental Properties

• LogP: 0.01660
• PSA: 12.53000
• Merck: 3802
• Refractive Index: 1.4840 (589.3 nm 15 ºC)
• Boiling Point: 183-192 ºC (0.15 Torr)
• Melting Point: 148.5-149.5 ºC
• Flash Point: -49.0±15.3 ºC,
• Solubility: Dissolution (69.6 g/l) (25 º C),
• Color/Form: Colorless gas with characteristic odor. [14]
• Solubility: Soluble in water, most organic solvents. [28]
• Density: 1.1238 g/cm3 (15 ºC)

Ethylene Oxide Security Information

• Symbol: GHS02 GHS06
• RTECS：KX2450000
• WGK Germany：2
• Safety Term：2.3
• Safety Instruction： S53-S45-S36/37-S16-S24/25-S23
• Risk Phrases：R45
• Hazard Level：2.3
• Dangerous goods sign： F+ T
• Hazardous Material transportation number：UN 2037 2.3
• Hazard Statement： H224,H301,H319,H330
• Warning Statement： P210,P260,P284,P301+P310,P305+P351+P338,P310
• Storage Condition：Cold storage
• Risk Phrases： 45-46-12-23-36/37/38-39/23/24/25-23/24/25-11-67-20-36/37-19-6
• Signal Word：Danger
• HazardClass：2.3
• FLUKA BRAND F CODES：4.5-31

Ethylene Oxide Customs Data

• HS CODE：2910100000
• Customs Data：

  China Customs Code:

  2910100000